Cas no 72681-59-5 (Propanoic acid, 2,2-dimethyl-, 1-naphthalenylmethyl ester)

Propanoic acid, 2,2-dimethyl-, 1-naphthalenylmethyl ester structure
72681-59-5 structure
Product Name:Propanoic acid, 2,2-dimethyl-, 1-naphthalenylmethyl ester
CAS No:72681-59-5
MF:C16H18O2
MW:242.312924861908
CID:530951
PubChem ID:71402182
Update Time:2025-04-19

Propanoic acid, 2,2-dimethyl-, 1-naphthalenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2,2-dimethyl-, 1-naphthalenylmethyl ester
    • naphthalen-1-ylmethyl 2,2-dimethylpropanoate
    • SCHEMBL15866033
    • 72681-59-5
    • (Naphthalen-1-yl)methyl 2,2-dimethylpropanoate
    • DTXSID80823173
    • Inchi: 1S/C16H18O2/c1-16(2,3)15(17)18-11-13-9-6-8-12-7-4-5-10-14(12)13/h4-10H,11H2,1-3H3
    • InChI Key: NPZJDWAPUODSLQ-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=C2C=CC=CC=12)C(C(C)(C)C)=O

Computed Properties

  • Exact Mass: 242.130679813g/mol
  • Monoisotopic Mass: 242.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 26.3Ų

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